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Compound Name: Chloromethyl octyl ether
CAS No.: 24566-90-3
Cat. No.: B1597271
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Executive Summary

Chloromethyl octyl ether (CMOE), also known as 1-(chloromethoxy)octane, is a specialized

-chloroether used primarily as an alkylating agent in organic synthesis.[1] Unlike its lower
homologs (e.g., chloromethyl methyl ether, MOM-CI), which are highly volatile and strictly
regulated due to extreme carcinogenicity, CMOE offers a lipophilic alternative with lower
volatility, though it retains significant alkylating power and toxicity.

Its primary utility lies in the introduction of the octyloxymethyl protecting group or linker.[1] This
moiety is particularly valuable in prodrug development, where the octyl chain confers enhanced
membrane permeability and lipophilicity to polar pharmacophores (e.g., nucleoside
phosphonates), facilitating cellular entry before metabolic cleavage.

Chemical Profile and Properties[2][3][4][5][6][7]1[8][9]
[10][11][12][13]

The following data summarizes the physicochemical constants and spectral characteristics of
CMOE. Researchers should use these values for identification and quality control.
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Table 1: Physicochemical Properties

Property Value Notes
CAS Number 24566-90-3
Molecular Formula
Molecular Weight 178.70 g/mol
Appearance Colorless, clear liquid Pungent, irritating odor
N ) Can be distilled under reduced
Boiling Point 212.8°C (at 760 mmHg)
pressure
Density 0.917 - 0.924 g/mL At 25°C
Refractive Index (
1.437
)
Flash Point 88.9°C Closed cup
Solubility Soluble in hexane, DCM, THF Decomposes in water

Spectral Characteristics (Diagnostic)[11]
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Synthesis Protocol: The Modified Henry Method

While various methods exist (e.g., acid chloride/acetal exchange), the direct condensation of 1-
octanol with paraformaldehyde and hydrogen chloride gas remains the most atom-efficient and
scalable route for high-purity CMOE.

Reaction Mechanism

The synthesis proceeds via the formation of a hemiacetal intermediate, followed by acid-
catalyzed dehydration to an oxocarbenium ion, which is intercepted by the chloride nucleophile.

Activated Hemiacetal " Chloromethyl
(Pa':rzzcr?r:i(ladhgsede) *+HE Formaldehyde + Octanol Intermediate + H+ /- H20 OX?;%‘?EET_E]lm + Gl Octyl Ether
4 (+CH20H) (R-O-CH2-OH) - (R-O-CH2-Cl)

Click to download full resolution via product page
Figure 1: Mechanistic pathway for the formation of

-chloroethers.

Experimental Procedure

Safety Warning: This reaction generates a potent alkylating agent.[1] All operations must be
performed in a properly functioning chemical fume hood.[1]

-Chloroethers are potential carcinogens.[1][3][4]
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Reagents:
e 1-Octanol (1.0 equiv)

o Paraformaldehyde (1.0 - 1.2 equiv, powder)
e Hydrogen Chloride (HCI) gas (Anhydrous)[5][6]
e Calcium Chloride (

) or Sodium Sulfate (

) for drying.[1]

Step-by-Step Workflow:

e Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a gas inlet tube
(extending below the liquid surface), and a thermometer. Connect the gas outlet to a trap
containing aqueous NaOH (10%) to neutralize excess HCI.[1]

e Charging: Charge the flask with 1-octanol and paraformaldehyde. Cool the mixture to 10—
15°C using an ice/water bath.

e Saturation: Begin a slow stream of anhydrous HCI gas into the stirred suspension.

o Observation: The paraformaldehyde will depolymerize and dissolve as the reaction
proceeds.[1]

o Temperature Control: Maintain internal temperature between 10°C and 20°C. Do not allow
it to exceed 40°C to prevent byproduct formation (e.g., bis(octyl)formal).[1]

e Reaction Completion: Continue HCI bubbling until the solution is saturated (fumes of HCI
appear at the outlet and the liquid becomes clear). This typically takes 1-2 hours depending
on scale.[1]

o Phase Separation: Stop the HCI flow. Allow the mixture to settle. Two layers will form:

o Top Layer: Crude Chloromethyl Octyl Ether.[1]
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o Bottom Layer: Aqueous HCI (formed from reaction water).[1]
« |solation: Separate the upper organic layer.[1]
» Drying: Dry the crude organic layer over anhydrous

pellets for 1 hour. This also helps remove residual dissolved HCI.[1]

 Purification: Decant the liquid and distill under reduced pressure (vacuum distillation is
recommended to avoid thermal decomposition).

o Target: Collect the fraction boiling at the appropriate temperature for your vacuum (e.g.,
~100-110°C at 10-15 mmHg, estimate based on BP).
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Figure 2: Operational workflow for the synthesis of chloromethyl octyl ether.

Alternate "Green" Synthesis (No HCI Gas)
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For laboratories lacking HCI gas infrastructure, a milder method utilizing trimethylsilyl chloride
(TMSCI) can be employed, though atom economy is lower.

Reagents: 1-Octanol, Paraformaldehyde, TMSCI.[1]

e Procedure: Stir octanol and paraformaldehyde in an inert solvent (e.g., DCM).[1] Add TMSCI
dropwise.[1] The TMSCI acts as both the chlorinating agent and the water scavenger
(forming hexamethyldisiloxane).[1]

» Advantage: Avoids handling corrosive gas cylinders.[1]

Disadvantage: Requires removal of silicon byproducts.[1]

Safety and Handling (E-E-A-T Critical)

Carcinogenicity Warning: Chloromethyl ethers are alkylating agents.[1] While CMOE is less
volatile than the known human carcinogen bis(chloromethyl) ether (BCME), it should be
handled with the assumption that it poses similar genotoxic risks.

Engineering Controls: Use a glovebox or a high-efficiency fume hood.[1]
o PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1]

e Quenching: Residual CMOE on glassware should be quenched with a solution of
concentrated ammonium hydroxide and methanol (1:1).[1] This converts the reactive
chloroether into a harmless amine/hemiaminal.[1]

» Storage: Store in a tightly sealed container under inert gas (Argon/Nitrogen) at 2—-8°C.
Moisture will hydrolyze the compound back to octanol, formaldehyde, and HCI.[1]

Applications in Drug Development
Prodrug Design

CMOE is a key reagent for synthesizing alkyloxymethyl (AOM) prodrugs.[1]

e Mechanism: The chloromethyl group reacts with the oxygen of a phosphate, carboxylate, or
phenol drug moiety.
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« In Vivo: Upon administration, the lipophilic octyl chain aids membrane crossing.[1] Inside the
cell, esterases or spontaneous hydrolysis cleave the acetal-like linkage, releasing the active
parent drug and innocuous octanol/formaldehyde byproducts.

o Example: Used to mask phosphonic acid groups in antiviral nucleotide analogs (e.g.,
Tenofovir derivatives) to improve oral bioavailability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

